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Compound of Interest

Compound Name: Reactive Violet 5

Cat. No.: B1142343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,
synthesis, and analysis of C.I. 18097, commercially known as Acid Red 73. This synthetic azo
dye is utilized across various industrial and research applications, including as a colorant in
textiles, leather, paper, plastics, and even in medical and cosmetic formulations.[1][2][3][4]

Core Chemical Identity and Properties

Acid Red 73 is a disodium salt of 7-hydroxy-8-{[4-
(phenyldiazenyl)phenyl]diazenyl}naphthalene-1,3-disulfonic acid.[4] It is classified as a double

azo dye, characterized by the presence of two azo (-N=N-) groups, which are responsible for
its color.[2]
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Identifier Value

Colour Index Name C.l. Acid Red 73

C.l. Number 27290

CAS Number 5413-75-2
Molecular Formula C22H14NaNa207S52[2]
Molecular Weight 556.48 g/mol [2]

Disodium 7-hydroxy-8-[[4-
IUPAC Name (phenyldiazenyl)phenyl]diazenyllnaphthalene-

1,3-disulfonate

Physicochemical Properties

Acid Red 73 presents as a yellow-light red or dark red powder.[2][3][5] While specific melting
and boiling points are not readily available in the literature, its solubility and spectral
characteristics have been documented.[1][4]

Property Value/Description

Physical Form Yellow-light red powder[1][2][4]

Soluble in water (forming a red solution),
Solubility ethanol, and acetone. Insoluble in other organic
solvents.[1][2][3][4]

Density 1.58 g/cm3[4]

Maximum Absorbance (Amax) 508 nm[6]

Stabilit Stable under normal temperatures and
ability
pressures.[1]

Chemical Reactivity:

« In the presence of strong sulfuric acid, it produces a red-purple solution, which upon dilution,
forms a red-brown precipitate.[1][2]
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» Reaction with nitric acid results in a color change from blue to orange and then to olive.[1][2]

» The addition of strong hydrochloric acid to its aqueous solution leads to the formation of a
dark red-brown precipitate.[1][2]

e Adding sodium hydroxide solution results in a dark brown precipitate.[1][2]

Experimental Protocols
Synthesis of Acid Red 73

The manufacturing process for Acid Red 73 involves a two-step diazotization and coupling
reaction.[2][4]

Methodology:

» Diazotization: 4-(Phenyldiazenyl)benzenamine (Aniline Yellow) is treated with a cold solution
of sodium nitrite (NaNO2) in the presence of a strong acid, typically hydrochloric acid (HCI),
to form a diazonium salt. This reaction is conducted at low temperatures (0-5 °C) to ensure
the stability of the diazonium salt.

e Azo Coupling: The resulting diazonium salt solution is then slowly added to an alkaline
solution of 7-Hydroxynaphthalene-1,3-disulfonic acid (G acid). The coupling reaction occurs
at the position ortho to the hydroxyl group of the G acid, forming the final Acid Red 73 dye.

« Isolation: The dye is typically salted out from the reaction mixture by adding sodium chloride,
filtered, washed, and dried.
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Step 1: Diazotization

Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

A

| »

: Diazonium Salt Intermediate

4-(Phenyldiazenyl)benzenamine

Coupling Reaction

Step 2: Azo Coupling

7-Hydroxynaphthalene-1,3-
disulfonic acid (G acid)

Acid Red 73
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Start: Sample Collection

Sample Preparation
(Extraction & Filtration)

( HPLC Injection )

[ Chromatographic Separation j

(C18 Column, Gradient Elution)

Detection
(PDA at 508 nm / MS Scan)

( Data Analysis & Quantification )

End: Report Results

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1142343?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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